Cas no 77092-12-7 (4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-)

4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl- structure
77092-12-7 structure
Product Name:4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
CAS No:77092-12-7
MF:C12H12O3
MW:204.221883773804
CID:536791
PubChem ID:2728753
Update Time:2025-04-19

4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
    • 2,2-dimethyl-6-phenyl-1,3-dioxin-4-one
    • SCHEMBL9428494
    • 77092-12-7
    • AKOS001662027
    • MFCD00220127
    • 2,2-Dimethyl-6-phenyl-4H-1,3-dioxin-4-one
    • 6-phenyl-2,2-dimethyl-1,3-dioxin-4-one
    • DTXSID10369539
    • Inchi: 1S/C12H12O3/c1-12(2)14-10(8-11(13)15-12)9-6-4-3-5-7-9/h3-8H,1-2H3
    • InChI Key: XVDIUPDVIULPMF-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=O)OC1(C)C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.07866
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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